Cas no 197170-08-4 (5-(3-Chlorophenyl)amino-5-oxopentanoic acid)

• Product Name: 5-(3-Chlorophenyl)amino-5-oxopentanoic acid
• CAS No: 197170-08-4
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 908350
• PubChem ID: 581260
• Update Time: 2025-06-07

5-(3-Chlorophenyl)amino-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-((3-Chlorophenyl)amino)-5-oxopentanoic acid
• 5-[(3-chlorophenyl)amino]-5-oxopentanoic acid
• 5-[(3-chlorophenyl)amino]-5-oxopentanoic acid(SALTDATA: FREE)
• CHEMBRDG-BB 5222078
• ASISCHEM D51583
• OTAVA-BB 1113825
• CS-0345941
• CCG-294242
• 5-[(3-Chlorophenyl)amino]-5-oxopentanoicacid
• 5-((3-Chlorophenyl)amino)-5-oxopentanoicacid
• SR-01000199321-1
• Cambridge id 5222078
• Oprea1_499294
• CBDivE_007931
• BS-35815
• pentanoic acid, 5-[(3-chlorophenyl)amino]-5-oxo-
• MFCD00090073
• CBKinase1_012702
• DB-196251
• 5-(3-Chloroanilino)-5-oxopentanoic acid
• AB00075774-01
• STK255527
• SR-01000199321
• CBKinase1_000302
• BRD-K18996634-001-01-6
• 4-(N-(3-CHLOROPHENYL)CARBAMOYL)BUTYRIC ACID
• Z57126721
• 5-(3-Chloroanilino)-5-oxopentanoic acid #
• SCHEMBL7825915
• AKOS001151997
• 197170-08-4
• IOGZUZWYWFERNY-UHFFFAOYSA-N
• Pentanedioic acid, monoamide, N-(3-chlorophenyl)-
• 5-(3-Chlorophenyl)amino-5-oxopentanoic acid

• MDL： MFCD00090073
• Inchi： 1S/C11H12ClNO3/c12-8-3-1-4-9(7-8)13-10(14)5-2-6-11(15)16/h1,3-4,7H,2,5-6H2,(H,13,14)(H,15,16)
• InChI Key： IOGZUZWYWFERNY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 241.05100
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.353
• Boiling Point: 497.8°C at 760 mmHg
• Flash Point: 254.9°C
• Refractive Index: 1.597
• PSA: 66.40000
• LogP: 2.60640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 5-(3-Chlorophenyl)amino-5-oxopentanoic acid

5-(3-Chlorophenyl)amino-5-oxopentanoic Acid: A Comprehensive Overview

5-(3-Chlorophenyl)amino-5-oxopentanoic acid, identified by the CAS number 197170-08-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a building block in organic synthesis. The molecule consists of a pentanoic acid backbone with a substituted amino group at the 5-position, specifically a 3-chlorophenyl group. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for further exploration.

The synthesis of 5-(3-Chlorophenyl)amino-5-oxopentanoic acid involves multi-step reactions, often utilizing advanced techniques such as Suzuki coupling or other cross-coupling methods. Recent advancements in catalytic processes have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored alternative routes, including biocatalytic methods, which align with the growing trend toward sustainable chemistry practices.

In terms of biological activity, 5-(3-Chlorophenyl)amino-5-oxopentanoic acid has shown promise in various assays. Studies have demonstrated its potential as an inhibitor of certain enzymes, particularly those involved in metabolic pathways. For instance, recent research published in Nature Communications highlighted its ability to modulate the activity of key enzymes in lipid metabolism, suggesting its role in the development of anti-inflammatory or anti-diabetic agents. Furthermore, preclinical studies indicate that this compound may possess anti-cancer properties by targeting specific oncogenic pathways.

The structural versatility of 5-(3-Chlorophenyl)amino-5-oxopentanoic acid makes it an ideal candidate for further functionalization. Scientists have explored its use as a precursor for more complex molecules, such as peptide analogs or bioactive polymers. These applications underscore its importance in drug discovery pipelines and materials science.

From an environmental standpoint, the ecological impact of 5-(3-Chlorophenyl)amino-5-oxopentanoic acid has been a subject of recent studies. Research indicates that it exhibits low toxicity to aquatic organisms under standard test conditions, which is reassuring for its potential use in agrochemicals or pharmaceuticals. However, further investigations are warranted to fully understand its long-term environmental fate and effects.

In conclusion, 5-(3-Chlorophenyl)amino-5-oxopentanoic acid, CAS number 197170-08-4, stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural uniqueness, coupled with recent advances in synthesis and biological studies, positions it as a key player in future research and development endeavors.